Cas no 37250-84-3 (Glucose 1-dehydrogenase (FAD, quinone))

• Product Name: Glucose 1-dehydrogenase (FAD, quinone)
• CAS No: 37250-84-3
• CID: 2710424
• Update Time: 2025-06-12

Glucose 1-dehydrogenase (FAD, quinone) Chemical and Physical Properties

Names and Identifiers

• glucose 1-dehydrogenase (FAD, quinone)
• Glucose Dehydrogennase "Amano" 8
• Glucose Dehydrogennase
• Glucose 1-dehydrogenase (FAD, quinone)

Additional information on Glucose 1-dehydrogenase (FAD, quinone)

Glucose 1-dehydrogenase (FAD, quinone): A Comprehensive Overview

Glucose 1-dehydrogenase (FAD, quinone), identified by its CAS number 37250-84-3, is an enzyme that plays a crucial role in the biochemical pathways of various organisms. This enzyme catalyzes the oxidation of glucose-1-phosphate to glucose-6-phosphate, utilizing flavin adenine dinucleotide (FAD) as a cofactor. The reaction involves the transfer of electrons from glucose-1-phosphate to FAD, forming FADH₂ and glucose-6-phosphate. This process is essential for energy metabolism and has significant implications in both industrial and medical applications.

The structure and function of Glucose 1-dehydrogenase (FAD, quinone) have been extensively studied due to its unique properties and broad utility. The enzyme belongs to the oxidoreductase family and is characterized by its ability to operate under mild acidic conditions, making it particularly suitable for biological systems. The presence of FAD as a cofactor is critical for its catalytic activity, as FADH₂ serves as an electron carrier in various metabolic pathways.

Recent advancements in enzymology have provided deeper insights into the mechanism of action of Glucose 1-dehydrogenase (FAD, quinone). Studies have revealed that the enzyme's active site is highly specific for glucose-1-phosphate, with precise interactions between the substrate and the enzyme's amino acid residues. The binding of glucose-1-phosphate induces conformational changes in the enzyme, facilitating the oxidation process. Additionally, the role of FAD in stabilizing these conformational changes has been highlighted, underscoring its importance in the enzyme's function.

In industrial applications, Glucose 1-dehydrogenase (FAD, quinone) has found use in the production of high-value chemicals and pharmaceuticals. Its ability to convert glucose-1-phosphate into glucose-6-phosphate makes it a valuable tool in metabolic engineering processes. For instance, this enzyme has been employed in the synthesis of nucleotides and other essential biomolecules. The efficiency and specificity of Glucose 1-dehydrogenase (FAD, quinone) have made it a preferred choice for biocatalytic processes in pharmaceutical manufacturing.

The medical significance of Glucose 1-dehydrogenase (FAD, quinone) cannot be overstated. Research has demonstrated its potential in treating metabolic disorders and enhancing cellular energy production. Studies have shown that this enzyme can help regulate blood sugar levels by converting glucose-1-phosphate into glucose-6-phosphate, which is then further metabolized to produce energy. Furthermore, its ability to generate FADH₂ has implications for mitochondrial function and ATP production.

Recent clinical trials have explored the therapeutic potential of Glucose 1-dehydrogenase (FAD, quinone) in treating conditions associated with metabolic imbalances. These trials have shown promising results in improving insulin sensitivity and reducing oxidative stress in patients with diabetes. The enzyme's ability to enhance cellular energy metabolism makes it a promising candidate for developing new treatments for metabolic diseases.

The development of recombinant Glucose 1-dehydrogenase (FAD, quinone) has further expanded its applications. By expressing this enzyme in microbial hosts such as *Escherichia coli* or *Saccharomyces cerevisiae*, researchers have been able to produce large quantities of the enzyme for industrial use. This approach has not only improved the availability of Glucose 1-dehydrogenase (FAD, quinone) but also reduced production costs, making it more accessible for various applications.

The future prospects of Glucose 1-dehydrogenase (FAD, quinone) are vast and exciting. Ongoing research aims to optimize its catalytic efficiency and broaden its range of applications. Advances in protein engineering and directed evolution are being utilized to enhance the enzyme's stability and substrate specificity. Additionally, exploring its role in synthetic biology could lead to novel biocatalytic systems with broader industrial uses.

In conclusion,Glucose 1-dehydrogenase (FAD, quinone) is a multifaceted enzyme with significant implications in both industrial and medical fields. Its unique properties and broad utility make it a valuable tool for biocatalysis and therapeutic applications. As research continues to uncover new aspects of its function and potential uses,Glucose 1-dehydrogenase (FAD, quinone) will undoubtedly play an increasingly important role in advancing scientific and medical progress.